Cas no 2172581-98-3 (1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide
• CAS No: 2172581-98-3
• MF: C₉H₇F₂N₃O₂S
• MW: 259.232587099075
• CID: 5978319
• PubChem ID: 165592262
• Update Time: 2025-06-10

1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide
• EN300-1591121
• 2172581-98-3

• Inchi： 1S/C9H7F2N3O2S/c10-6-3-7(11)5-8(4-6)14-9(1-2-13-14)17(12,15)16/h1-5H,(H2,12,15,16)
• InChI Key： YNYKFBVAGBJEBB-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=C(C=C(C=1)F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 259.02270397g/mol
• Monoisotopic Mass: 259.02270397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 86.4Ų

Additional information on 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide

Comprehensive Overview of 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide (CAS No. 2172581-98-3)

1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the CAS number 2172581-98-3, this compound is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its sulfonamide moiety, which is known for its bioactivity and versatility in medicinal chemistry.

The compound's pyrazole core is another critical feature, as this heterocyclic structure is widely utilized in the development of bioactive molecules. The presence of difluorophenyl groups enhances its stability and lipophilicity, making it a promising candidate for optimizing pharmacokinetic properties. Recent studies have highlighted its potential in targeting enzymes and receptors, aligning with the growing demand for small-molecule inhibitors in therapeutic applications.

In the context of current trends, 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide is often discussed alongside topics like drug repurposing and fragment-based drug design. These approaches are gaining traction as cost-effective strategies for accelerating drug development. Additionally, the compound's relevance to AI-driven drug discovery has been noted, as computational models increasingly predict its interactions with biological targets.

From an industrial perspective, the synthesis and scalability of CAS 2172581-98-3 are subjects of ongoing optimization. Innovations in green chemistry and catalytic processes are being applied to improve yield and reduce environmental impact. This aligns with the broader shift toward sustainable practices in chemical manufacturing, a topic frequently searched by professionals in the field.

Analytical characterization of 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for regulatory compliance and research reproducibility. The compound's stability under various conditions is also a key focus, particularly for storage and transportation considerations.

Looking ahead, the potential applications of 2172581-98-3 extend beyond pharmaceuticals. Its structural motifs are being investigated for use in functional materials, such as sensors and coatings, where its electronic properties could offer advantages. This interdisciplinary appeal makes it a compound of interest across multiple scientific communities.

In summary, 1-(3,5-difluorophenyl)-1H-pyrazole-5-sulfonamide represents a versatile and promising molecule with broad applicability. Its integration into cutting-edge research areas, combined with its alignment with sustainability and technological advancements, ensures its continued relevance in scientific and industrial domains.